1,3-Dihydro-methyl-3-(2-propynyl)-2H-imidazol-2-one

• CAS No.: 131423-08-0
• Molecular Formula: C7H8N2O
• Molecular Weight: 136.15 g/mol
• IUPAC Name: 1-methyl-3-prop-2-ynylimidazol-2-one
• InChI: InChI=1S/C7H8N2O/c1-3-4-9-6-5-8(2)7(9)10/h1,5-6H,4H2,2H3
• InChI Key: DGTBZVGVBGRPHR-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN(C1=O)CC#C

Description

1,3-Dihydro-methyl-3-(2-propynyl)-2H-imidazol-2-one is a useful research compound. Its molecular formula is C7H8N2O and its molecular weight is 136.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methyl isocyanate (1.3 g, 0.02 mol) was added to a stirred solution of 2,2-diethoxy-N-(2-propynyl)ethylamine (3.4 g, 0.02 mol) in ether (50 mL). After 30 min the ether was evaporated and the residue was dissolved in water (50 mL), oxalic acid (1.7 g) was added, and the solution was heated at 50° C. for 30 min. The solution was then concentrated to 10 mL and neutralized with 4N NaOH solution, and extracted with ethyl acetate (4×50 mL). The ethyl acetate was evaporated and the residue was chromatographed on silica gel to give 2.1 g of product which was recrystallized from ethyl acetate:Skellysolve B; m.p. 69°-72° C.